Cas no 827624-81-7 (4-Methyl-N-(methylsulfonyl)benzamide)

• Product Name: 4-Methyl-N-(methylsulfonyl)benzamide
• CAS No: 827624-81-7
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• MDL: MFCD05982113
• CID: 682767
• PubChem ID: 11481292
• Update Time: 2025-04-19

4-Methyl-N-(methylsulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-N-(methylsulfonyl)benzamide
• 4-methyl-N-methylsulfonylbenzamide
• Benzamide, 4-methyl-N-(methylsulfonyl)-
• Benzamide, 4-methyl-N-(methylsulfonyl)- (9CI)
• 827624-81-7
• SCHEMBL279954
• EX-A1479
• Z612347576
• AKOS015963000
• MFCD05982113
• DTXSID00467250
• XPDNMIQFBSJNJB-UHFFFAOYSA-N
• DB-285020
• N-methanesulfonyl-4-methylbenzamide

• MDL： MFCD05982113
• Inchi： 1S/C9H11NO3S/c1-7-3-5-8(6-4-7)9(11)10-14(2,12)13/h3-6H,1-2H3,(H,10,11)
• InChI Key： XPDNMIQFBSJNJB-UHFFFAOYSA-N
• SMILES： S(C)(NC(C1C=CC(C)=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 213.04596439g/mol
• Monoisotopic Mass: 213.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives